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Compound of Interest

Compound Name: Tanerasertib

CAS No.: 3034255-93-8

Cat. No.: B15606804

Get Quote

For researchers, scientists, and drug development professionals, the proper dissolution of

investigational compounds is a critical first step to ensure the accuracy and reproducibility of

experimental results. This guide provides a comprehensive technical support center for

dissolving Tanerasertib, an AKT1 inhibitor, for various laboratory applications.

This document outlines solubility data, detailed protocols for preparing solutions for in vitro and

in vivo studies, and a troubleshooting section to address common challenges.

Solubility Profile of Tanerasertib
Understanding the solubility of Tanerasertib in common laboratory solvents is essential for

preparing appropriate stock and working solutions. The following table summarizes the

available solubility data.
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Solvent Solubility Molarity (at max solubility)

DMSO ≥ 2.08 mg/mL ≥ 3.48 mM

Ethanol Insoluble Not Applicable

Water Insoluble Not Applicable

Note: The molecular weight of Tanerasertib is 597.65 g/mol . The provided solubility data is

based on information from chemical suppliers. It is always recommended to perform a small-

scale solubility test with a new batch of the compound.

Experimental Protocols
Preparing Tanerasertib Stock Solutions
The recommended solvent for preparing a high-concentration stock solution of Tanerasertib is

Dimethyl Sulfoxide (DMSO).

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weighing: Accurately weigh the desired amount of Tanerasertib powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.98

mg of Tanerasertib.

Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the

Tanerasertib powder.

Mixing: Gently vortex or sonicate the solution at room temperature until the compound is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (days to weeks) or at -80°C for

long-term storage (months to years).
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Stock Solution Preparation

Weigh Tanerasertib Add DMSO Vortex/Sonicate to Dissolve Aliquot into smaller volumes Store at -20°C or -80°C

In Vitro Working Solution Preparation

Thaw 10 mM Stock Serially dilute in culture medium Mix gently Add to cell culture

PI3K/AKT/mTOR Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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